Cas no 1314710-20-7 (5-(piperidin-3-yl)-2-(trifluoromethyl)piperidine)

• Product Name: 5-(piperidin-3-yl)-2-(trifluoromethyl)piperidine
• CAS No: 1314710-20-7
• MF: C₁₁H₁₉F₃N₂
• MW: 236.277173280716
• CID: 5817355
• PubChem ID: 165859802
• Update Time: 2025-10-28

5-(piperidin-3-yl)-2-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 5-(piperidin-3-yl)-2-(trifluoromethyl)piperidine
• 1314710-20-7
• EN300-1477915

• Inchi： 1S/C11H19F3N2/c12-11(13,14)10-4-3-9(7-16-10)8-2-1-5-15-6-8/h8-10,15-16H,1-7H2
• InChI Key： SJXIBZJDOXHFOZ-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CN1)C1CNCCC1)(F)F

Computed Properties

• Exact Mass: 236.15003310g/mol
• Monoisotopic Mass: 236.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.1Ų

Additional information on 5-(piperidin-3-yl)-2-(trifluoromethyl)piperidine

Introduction to 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine (CAS No. 1314710-20-7)

5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine (CAS No. 1314710-20-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring and a trifluoromethyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The trifluoromethyl group is a common functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the case of 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine, this group plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

The piperidine ring, another key structural element, is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. This feature is particularly important in the context of receptor interactions and enzyme inhibition, which are critical for many therapeutic applications.

Recent studies have explored the potential of 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a modulator of neurotransmitter systems, particularly in the context of serotonin and dopamine receptors. These findings suggest that 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine could be a valuable lead compound for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for drug candidates. These characteristics suggest that 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine could be administered as an oral medication, making it more convenient for patients.

Furthermore, the safety profile of 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 5-(Piperidin-3-yl)-2-(trifluoromethyl)piperidine (CAS No. 1314710-20-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.